Cas no 105004-54-4 (2-4-(morpholin-4-yl)phenylethan-1-ol)

• Product Name: 2-4-(morpholin-4-yl)phenylethan-1-ol
• CAS No: 105004-54-4
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 1148434
• PubChem ID: 13592803
• Update Time: 2025-05-24

2-4-(morpholin-4-yl)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(4-morpholinophenyl)ethanol
• 2-[4-(Morpholin-4-yl)phenyl]ethanol
• LogP
• 4-(4-morpholinyl)Benzeneethanol
• 4-Morpholin-4-ylmethyl-1H-quinolin-2-one
• 4-Morpholinomethyl-carbostyril
• 4-Morpholinomethyl-diphenylamin
• 4-Morpholinophenethyl alcohol
• Morpholinomethyl-4-diphenylamin
• 2-4-(morpholin-4-yl)phenylethan-1-ol
• HS-3983
• 2-(4-morpholin-4-ylphenyl)ethanol
• 105004-54-4
• 2-[4-(morpholin-4-yl)phenyl]ethan-1-ol
• YRTPKNDWCRKFAT-UHFFFAOYSA-N
• W-204542
• SCHEMBL931389
• EN300-1834750

• Inchi： 1S/C12H17NO2/c14-8-5-11-1-3-12(4-2-11)13-6-9-15-10-7-13/h1-4,14H,5-10H2
• InChI Key： YRTPKNDWCRKFAT-UHFFFAOYSA-N
• SMILES： O1CCN(C2C=CC(CCO)=CC=2)CC1

Computed Properties

• Exact Mass: 207.12600
• Monoisotopic Mass: 207.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 32.7Ų

Experimental Properties

• PSA: 32.70000
• LogP: 1.12300

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Phenylmorpholines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Phenylmorpholines

Additional information on 2-4-(morpholin-4-yl)phenylethan-1-ol

Comprehensive Overview of 2-4-(morpholin-4-yl)phenylethan-1-ol (CAS No. 105004-54-4): Properties, Applications, and Industry Insights

2-4-(morpholin-4-yl)phenylethan-1-ol (CAS No. 105004-54-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and versatile applications. This compound, characterized by a morpholine ring attached to a phenyl group, serves as a key intermediate in the synthesis of bioactive molecules. Its molecular formula, C₁₂H₁₇NO₂, and molecular weight of 207.27 g/mol make it a valuable building block in medicinal chemistry.

In recent years, the demand for morpholine derivatives like 2-4-(morpholin-4-yl)phenylethan-1-ol has surged, driven by their role in developing central nervous system (CNS) therapeutics and anticancer agents. Researchers are particularly interested in its potential to modulate neurotransmitter activity, aligning with the growing focus on neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's hydrogen-bonding capacity and lipophilicity further enhance its pharmacokinetic properties, making it a candidate for drug optimization.

The synthesis of CAS No. 105004-54-4 typically involves multi-step organic reactions, including N-alkylation and reductive amination, with yields optimized through modern catalytic methods. Analytical techniques like HPLC and NMR spectroscopy are employed to ensure purity, a critical factor given its pharmaceutical applications. Industry reports highlight its use in high-throughput screening libraries, where its scaffold is leveraged to discover novel enzyme inhibitors.

From an industrial perspective, 2-4-(morpholin-4-yl)phenylethan-1-ol aligns with the trend toward green chemistry. Manufacturers are adopting solvent-free synthesis and biocatalysis to reduce environmental impact, responding to regulatory pressures and consumer demand for sustainable practices. This shift is evident in patent filings, where eco-friendly production methods for morpholine-based intermediates are increasingly prominent.

Market analysts project steady growth for CAS No. 105004-54-4, citing its relevance in personalized medicine and targeted drug delivery systems. Its compatibility with nanocarriers and prodrug designs positions it as a future-facing compound. Additionally, the rise of AI-driven drug discovery has accelerated its exploration, with computational models predicting new derivatives for G-protein-coupled receptor (GPCR) modulation.

For researchers and procurement specialists, understanding the structure-activity relationship (SAR) of 2-4-(morpholin-4-yl)phenylethan-1-ol is essential. Recent studies correlate its substituent patterns with enhanced blood-brain barrier permeability, a hot topic in neuropharmacology. Collaborative efforts between academia and biotech firms continue to expand its utility, ensuring its prominence in peer-reviewed literature and preclinical pipelines.

In summary, 2-4-(morpholin-4-yl)phenylethan-1-ol (CAS No. 105004-54-4) exemplifies the intersection of innovation and practicality in modern chemistry. Its applications span from drug development to material science, reflecting broader trends like precision medicine and sustainable synthesis. As interdisciplinary research evolves, this compound is poised to remain a focal point for scientific and industrial advancement.